Cas no 1328640-49-8 (2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 1328640-49-8
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD20491578
• CID: 5158936
• Update Time: 2026-03-04

2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine
• 2-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethanamine
• 2-(3-cyclopropyl-1-methylpyrazol-5-yl)ethylamine
• 2-(5-cyclopropyl-2-methylpyrazol-3-yl)ethanamine
• STL584451
• 2-(5-cyclopropyl-2-methyl-pyrazol-3-yl)ethanamine
• 1H-Pyrazole-5-ethanamine, 3-cyclopropyl-1-methyl-

• MDL： MFCD20491578
• Inchi： 1S/C9H15N3/c1-12-8(4-5-10)6-9(11-12)7-2-3-7/h6-7H,2-5,10H2,1H3
• InChI Key： ROAQPAJXTZFPLI-UHFFFAOYSA-N
• SMILES： N1=C(C=C(CCN)N1C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 304.9±27.0 °C at 760 mmHg
• Flash Point: 138.2±23.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)